Cas no 671199-10-3 (N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide
• CAS No: 671199-10-3
• MF: C₁₉H₁₆N₄O₂S
• MW: 364.420942306519
• CID: 5419264
• PubChem ID: 1305883
• Update Time: 2025-05-23

N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxyphenyl)-2-([1,2,4]triazolo[4,3-a]quinolin-1-ylthio)acetamide
• N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide
• F3394-0497
• 2-([1,2,4]triazolo[4,3-a]quinolin-1-ylthio)-N-(4-methoxyphenyl)acetamide
• 671199-10-3
• N-(4-methoxyphenyl)-2-([1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl)acetamide
• AKOS000812600
• Z275025726

• Inchi： 1S/C19H16N4O2S/c1-25-15-9-7-14(8-10-15)20-18(24)12-26-19-22-21-17-11-6-13-4-2-3-5-16(13)23(17)19/h2-11H,12H2,1H3,(H,20,24)
• InChI Key： ZARQIIIDCDONJA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1N2C3=C(C=CC=C3)C=CC2=NN=1

Computed Properties

• Exact Mass: 364.099
• Monoisotopic Mass: 364.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.41±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide

Comprehensive Overview of N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide (CAS No. 671199-10-3)

N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide (CAS No. 671199-10-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of triazoloquinoline derivatives, which are known for their diverse biological activities. The presence of a methoxyphenyl group and a sulfanylacetamide moiety enhances its reactivity and makes it a promising candidate for drug development and other scientific applications.

In recent years, researchers have focused on triazoloquinoline-based compounds due to their potential in addressing modern medical challenges, such as antimicrobial resistance and targeted cancer therapies. The compound N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide is particularly noteworthy for its ability to interact with specific biological pathways, making it a subject of interest in drug discovery and molecular biology. Its CAS No. 671199-10-3 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

The synthesis of N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide involves multi-step organic reactions, including the formation of the triazoloquinoline core and subsequent functionalization with the sulfanylacetamide group. This process highlights the compound's complexity and the precision required in its production. Researchers often explore its structure-activity relationship (SAR) to optimize its efficacy for specific applications, such as enzyme inhibition or receptor modulation.

One of the trending topics in scientific communities is the search for novel heterocyclic compounds with enhanced bioavailability and minimal side effects. N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide aligns with this trend, as its structure offers opportunities for molecular docking studies and computational drug design. These approaches are increasingly popular in AI-driven drug discovery, where algorithms predict compound interactions with biological targets.

From a commercial perspective, the demand for high-purity research chemicals like CAS No. 671199-10-3 has risen, driven by academic institutions and pharmaceutical companies. The compound's mechanism of action and potential therapeutic benefits are frequently discussed in forums and publications, making it a hot topic in medicinal chemistry. Additionally, its stability under various conditions makes it suitable for long-term studies and storage.

Environmental and safety considerations are also critical when working with N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide. While it is not classified as hazardous, proper handling protocols are essential to ensure researcher safety and compound integrity. This aligns with the growing emphasis on green chemistry and sustainable laboratory practices, which are widely searched topics in scientific and regulatory circles.

In conclusion, N-(4-methoxyphenyl)-2-{[1,2,4]triazolo[4,3-a]quinolin-1-ylsulfanyl}acetamide (CAS No. 671199-10-3) represents a fascinating area of research with broad implications for pharmaceutical innovation and biochemical applications. Its unique structure, combined with modern research techniques, positions it as a valuable compound in the quest for advanced therapeutics and scientific breakthroughs.